(22R,25R)-Spirosol-4-en-3-one
(22R,25R)-Spirosol-4-en-3-one
Brand Name:
Vulcanchem
CAS No.:
17094-86-9
VCID:
VC0095544
InChI:
InChI=1S/C27H41NO2/c1-16-7-12-27(28-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(29)8-10-25(18,3)21(20)9-11-26(22,24)4/h13,16-17,20-24,28H,5-12,14-15H2,1-4H3/t16-,17+,20-,21+,22+,23+,24+,25+,26+,27-/m1/s1
SMILES:
CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6=CC(=O)CCC56C)C)C)NC1
Molecular Formula:
C27H41NO2
Molecular Weight:
411.6 g/mol
(22R,25R)-Spirosol-4-en-3-one
CAS No.: 17094-86-9
Natural Products
VCID: VC0095544
Molecular Formula: C27H41NO2
Molecular Weight: 411.6 g/mol
| CAS No. | 17094-86-9 |
|---|---|
| Product Name | (22R,25R)-Spirosol-4-en-3-one |
| Molecular Formula | C27H41NO2 |
| Molecular Weight | 411.6 g/mol |
| IUPAC Name | (1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-17-ene-6,2'-piperidine]-16-one |
| Standard InChI | InChI=1S/C27H41NO2/c1-16-7-12-27(28-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(29)8-10-25(18,3)21(20)9-11-26(22,24)4/h13,16-17,20-24,28H,5-12,14-15H2,1-4H3/t16-,17+,20-,21+,22+,23+,24+,25+,26+,27-/m1/s1 |
| Standard InChIKey | XCAKPWXDUSEAEH-CLGLNXEMSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@@]2([C@H]([C@H]3[C@@H](O2)C[C@@H]4[C@@]3(CC[C@H]5[C@H]4CCC6=CC(=O)CC[C@]56C)C)C)NC1 |
| SMILES | CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6=CC(=O)CCC56C)C)C)NC1 |
| Canonical SMILES | CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6=CC(=O)CCC56C)C)C)NC1 |
| PubChem Compound | 331777 |
| Last Modified | Nov 11 2021 |
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